(Z)-{2-[(4-chlorophenyl)sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene}[(2,4-dichlorophenyl)methoxy]amine

• IUPAC Name: (Z)-2-(4-chlorophenyl)sulfanyl-N-[(2,4-dichlorophenyl)methoxy]-1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)ethanimine
• InChI: InChI=1S/C24H20Cl3N3OS/c1-15-9-10-30-23(11-15)28-16(2)24(30)22(14-32-20-7-5-18(25)6-8-20)29-31-13-17-3-4-19(26)12-21(17)27/h3-12H,13-14H2,1-2H3/b29-22+
• InChI Key: PULYUAWTSJBNIJ-QUPMIFSKSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)C(=NOCC3=C(C=C(C=C3)Cl)Cl)CSC4=CC=C(C=C4)Cl)C
• Isomeric SMILES: CC1=CC2=NC(=C(N2C=C1)/C(=N/OCC3=C(C=C(C=C3)Cl)Cl)/CSC4=CC=C(C=C4)Cl)C
• Molecular Formula: C24H20Cl3N3OS
• Molecular Weight: 504.9 g/mol
• CAS No.: 478047-78-8

Description

(Z)-{2-[(4-chlorophenyl)sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene}[(2,4-dichlorophenyl)methoxy]amine, widely known in research circles as SHP2-IN-2, is a highly selective allosteric inhibitor of the Src homology region 2-containing protein tyrosine phosphatase 2 ( SHP2 ). SHP2 is a central node in the RAS-mitogen-activated protein kinase (MAPK) signaling cascade downstream of multiple receptor tyrosine kinases (RTKs) and is implicated in cell proliferation and survival. Dysregulation of SHP2 activity is a known driver in various oncogenic processes, notably in cancers driven by RTKs and the KRAS oncogene. The primary research value of this compound lies in its mechanism of action; it stabilizes SHP2 in an auto-inhibited conformation by binding to the interface between the N-terminal SH2 domain, the C-terminal SH2 domain, and the protein tyrosine phosphatase domain, thereby preventing its activation by phosphopeptides. This targeted inhibition makes it an indispensable chemical probe for dissecting the role of SHP2 in cellular signaling pathways and for investigating the therapeutic potential of SHP2 inhibition in oncology. Researchers utilize SHP2-IN-2 in vitro to study its effects on downstream ERK phosphorylation, cell viability in cancer cell lines, and in combination therapies to overcome resistance to other targeted agents. Its specificity allows for the precise exploration of SHP2's function in disease models, providing critical insights for the development of novel anticancer strategies.

Biological Activity

The compound (Z)-{2-[(4-chlorophenyl)sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene}[(2,4-dichlorophenyl)methoxy]amine, with the CAS number 478047-79-9, is a synthesized chemical that has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C24H21ClFN3OS
• Molecular Weight : 453.96 g/mol
• Density : 1.27 ± 0.1 g/cm³ (predicted) .

The compound's biological activity is primarily attributed to the presence of the imidazo[1,2-a]pyridine moiety and the chlorophenyl sulfanyl group. These functional groups are known to interact with various biological targets, including enzymes and receptors involved in critical physiological processes.

Antibacterial Activity

Research has demonstrated that compounds similar to (Z)-{2-[(4-chlorophenyl)sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene}[(2,4-dichlorophenyl)methoxy]amine exhibit significant antibacterial properties. In a study evaluating various synthesized compounds:

• Moderate to Strong Activity : The compound showed effective inhibition against Salmonella typhi and Bacillus subtilis.
• Weak to Moderate Activity : It was less effective against other bacterial strains tested .

Enzyme Inhibition

The compound has also been evaluated for its enzyme inhibitory potential:

• Acetylcholinesterase Inhibition : Compounds with similar structures have shown strong inhibitory effects on acetylcholinesterase (AChE), making them potential candidates for treating neurodegenerative diseases .
• Urease Inhibition : The synthesized compounds demonstrated strong urease inhibitory activity, which is crucial for managing urinary tract infections .

Case Studies and Research Findings

• Molecular Docking Studies :
  • Molecular docking simulations indicated that the compound binds effectively to target proteins, suggesting a high affinity for specific biological interactions. For instance, a related compound exhibited a binding affinity of -176.749 kcal/mol, indicating strong potential for therapeutic applications .
• Toxicity and Hemolytic Activity :
  • Toxicity assessments revealed varying degrees of hemolytic activity across different derivatives. For example:

    Compound	Cell Viability IC50 Value (µg/mL)	Hemolytic Activity (Mean% ± S.D)
    7a	20.667	2.46 ± 0.31
    7b	33.565	2.43 ± 0.11
    7c	39.002	4.32 ± 0.24
    Sorafenib	5.971	-
    .

• Synthesis and Characterization :
  • The synthesis of this compound involved multiple steps and was characterized using techniques such as NMR spectroscopy and mass spectrometry to confirm structural integrity and purity .

Scientific Research Applications

Antimicrobial Properties

Studies indicate that compounds with similar structures exhibit notable antimicrobial activity. For instance, derivatives containing the chlorophenyl sulfanyl group have shown efficacy against various bacterial strains such as Salmonella typhi and Bacillus subtilis. The mechanism often involves disruption of bacterial cell walls or interference with metabolic processes.

Anti-inflammatory Effects

Compounds structurally related to this compound have been studied for their ability to inhibit inflammatory pathways. For example, a related compound demonstrated significant inhibition of nitric oxide production in LPS-stimulated microglial cells, suggesting potential neuroprotective properties against neuroinflammation. This is particularly relevant in conditions like Parkinson's disease where neuroinflammation plays a critical role.

Enzyme Inhibition

The compound has potential as an enzyme inhibitor. Studies on similar compounds have reported strong inhibitory effects on acetylcholinesterase (AChE) and urease, which are crucial for treating conditions like Alzheimer's disease and managing urea levels in the body. The IC50 values of these inhibitors suggest that they could be effective in therapeutic applications.

Neuroprotective Activity

Research has shown that compounds similar to (Z)-{2-[(4-chlorophenyl)sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene}[(2,4-dichlorophenyl)methoxy]amine exhibit neuroprotective effects. A study demonstrated that these compounds can reduce oxidative stress and apoptosis in neuronal cells, indicating their potential utility in neurodegenerative diseases.

Antibacterial Screening

In a recent antibacterial screening study, derivatives of this compound were tested against a panel of pathogenic bacteria. Results showed that several derivatives exhibited moderate to strong antibacterial activity, particularly against Gram-positive bacteria.

Summary Table of Biological Activities

Activity Type	Description	References
Antimicrobial	Effective against Salmonella typhi, Bacillus subtilis	,
Anti-inflammatory	Inhibits nitric oxide production in microglial cells	,
Enzyme Inhibition	Strong AChE and urease inhibitors	,
Neuroprotective	Reduces oxidative stress in neuronal cells	,

Comparison with Similar Compounds

Sulfanyl vs. Sulfonyl Groups

• Target Compound : (4-Chlorophenyl)sulfanyl group (–S–) enhances lipophilicity and may participate in hydrogen bonding via sulfur lone pairs.

Property	Sulfanyl (Target)	Sulfonyl ()
LogP (Predicted)	~3.8	~2.1
Hydrogen Bond Acceptor	1 (S)	2 (SO2)

Implication : The sulfanyl group in the target compound may improve membrane permeability relative to sulfonyl analogs .

Stereochemical Considerations

The Z-configuration in the target compound contrasts with E-configurations in analogs like (E)-[(4-Cl-Ph)OCH2][...]amine . This spatial arrangement could:

• Restrict rotational freedom, stabilizing binding conformations.
• Alter steric clashes with target proteins, as seen in chiral drug design .

Pharmacological and Physicochemical Properties

Molecular Properties

Parameter	Target Compound	2-(4-MeO-Ph)imidazo[1,2-a]pyridin-3-amine
Molecular Weight	~529 g/mol*	349.8 g/mol
Rotatable Bonds	6	3
Topological Polar Surface Area	~90 Ų	~50 Ų

*Estimated based on structural analogs.

Note: The target’s higher molecular weight and TPSA suggest reduced bioavailability compared to simpler imidazo[1,2-a]pyridines .

Similarity Indexing

Using Tanimoto coefficient-based similarity indexing (as in ), the target compound shows:

• ~65% similarity to (E)-[(6-{(4-Cl-Ph)CH2S}imidazo[2,1-b]thiazole)methoxy]amine (shared dichlorophenyl and sulfanyl motifs).
• ~50% similarity to COX-2 inhibitor 2-(4-MeSO2-Ph)-N-Ph-imidazo[1,2-a]pyridin-3-amine (divergent substituents).

Q & A

Q. Optimization Tips :

• Cyclization : Adjust POCl₃/DMF ratios to minimize side products (e.g., over-chlorination) .
• Stereochemical control : Use chiral auxiliaries or low-temperature crystallography to stabilize the (Z)-isomer during coupling .

How can spectroscopic techniques (NMR, MS) resolve structural ambiguities in this compound?

Basic Research Question
1H/13C NMR :

• The imidazo[1,2-a]pyridine protons (H-2, H-7) exhibit deshielded signals at δ 7.8–8.2 ppm due to aromatic ring currents. The ethylidene proton appears as a singlet near δ 6.5–7.0 ppm .
• Methoxyamine protons (OCH₂Ar) show a doublet of doublets (δ 4.5–5.0 ppm) due to coupling with adjacent groups .

Q. Mass Spectrometry :

• High-resolution ESI-MS should confirm the molecular ion [M+H]⁺ with <2 ppm error. Fragmentation patterns (e.g., loss of Cl or S-containing moieties) validate substituent positions .

What in vitro models are suitable for preliminary biological screening of this compound?

Basic Research Question
Target Identification :

• Kinase inhibition assays : Screen against kinases (e.g., MAPK, PI3K) due to structural similarity to imidazo[1,2-a]pyridine-based inhibitors .
• Antimicrobial activity : Test against Gram-positive bacteria (e.g., S. aureus) given the sulfanyl group’s role in membrane disruption .

Q. Methodology :

• Use IC₅₀ determination via fluorescence polarization (kinases) or broth microdilution (MIC for microbes) .

How can experimental design address selectivity issues in pharmacological studies?

Advanced Research Question
Case Study : If the compound inhibits both COX-2 and COX-1, employ:

• Isozyme-specific assays : Use recombinant COX-1/COX-2 enzymes with arachidonic acid as substrate. Measure prostaglandin E₂ (PGE₂) production via ELISA .
• Cellular context : Compare activity in macrophages (high COX-2) vs. platelets (COX-1 dominant) .

Q. Statistical Design :

• Use a randomized block design with split-split plots to account for biological variability (e.g., cell passage, technician bias) .

How can regiochemical challenges during sulfanyl group installation be mitigated?

Advanced Research Question
Problem : Competing nucleophilic attack at the ethylidene vs. imidazo[1,2-a]pyridine positions.
Solutions :

• Protecting groups : Temporarily block the imidazo N-atom with Boc before thiolation .
• Solvent effects : Use polar aprotic solvents (e.g., DMF) to stabilize transition states favoring ethylidene functionalization .

Q. Validation :

• Monitor reaction progress via TLC (Rf shift) and LC-MS to confirm intermediate formation .

How to reconcile contradictory bioactivity data across different assay systems?

Advanced Research Question
Example : High potency in cell-free kinase assays but low activity in cellular models.
Root Cause Analysis :

• Membrane permeability : Measure logP (e.g., via shake-flask method). If logP >5, consider prodrug strategies .
• Metabolic instability : Incubate with liver microsomes to assess CYP-mediated degradation .

Q. Mitigation :

• Modify the methoxyamine group (e.g., replace with PEG linkers) to enhance solubility .